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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyl 3-chloropropionate, a versatile

chemical intermediate. The document details its commercial availability from various suppliers,
presents key technical data in a comparative format, and outlines experimental protocols for its
synthesis and analysis.

Introduction

Methyl 3-chloropropionate (CAS No. 6001-87-2) is a chlorinated ester of propanoic acid with
the molecular formula C4H7ClO2.[1][2] It is a colorless to pale yellow liquid with a characteristic
odor.[2] This compound serves as a valuable building block in organic synthesis, finding
applications in the pharmaceutical, agrochemical, and fragrance industries.[3] Notably, it has
been explored as a greener alternative to traditional solvents like hexane for liquid phase ion-
pair extraction due to its lower volatility and reduced environmental impact.[2]

Commercial Availability and Suppliers

Methyl 3-chloropropionate is readily available from a range of chemical suppliers, catering to
both research and bulk quantity requirements. The purity levels and pricing can vary between
suppliers.

Table 1. Prominent Suppliers of Methyl 3-chloropropionate
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) . Available . -
Supplier Purity . Indicative Pricing
Quantities
Biosynth >98% 100 g $250.00[4]
) £310.00 (1 g),
Key Organics >98% 19,549
£647.00 (5 g)[5]
CymitQuimica Min. 95% Inquire for details Inquire for details[6]
Benchchem Typically 95% Inquire for details Inquire for details[1]
Simson Pharma High Quiality (with ) ) ) )
o Inquire for details Inquire for details
Limited CoA)
Smolecule Research Grade Inquire for details Inquire for details[2]

Note: Pricing and availability are subject to change. Please consult the respective suppliers for

current information.

A broader search on chemical procurement platforms like PINPOOLS reveals a larger list of
over 27 potential suppliers globally, including companies in Germany, the United States, China,
and India.[4]

Technical Specifications

A comprehensive understanding of the physicochemical properties of Methyl 3-
chloropropionate is crucial for its effective application in research and development.

Table 2: Physicochemical Properties of Methyl 3-chloropropionate
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Property Value Source
Molecular Formula C4H7CIO2 [11121171
Molecular Weight 122.55 g/mol [11121[7]
CAS Number 6001-87-2 [11121[7]
IUPAC Name methyl 3-chloropropanoate [11121[71
Appearance Colorless to pale yellow liquid [2]
Boiling Point 153.15 °C to 156 °C [2][4]
Density 1.1861 g/cm3to 1.2 g/cm?3 [2][4]
Flash Point 40 °Ct0 40.5 °C [4]

Refractive Index

~1.4263

[2]

Solubility

Soluble in organic solvents
(e.g., ethanol, ether), limited

solubility in water.

[2]

Experimental Protocols
Synthesis of Methyl 3-chloropropionate via Acrylate

Method

A common and efficient method for the synthesis of Methyl 3-chloropropionate involves the

reaction of methyl acrylate with a source of hydrogen chloride. A patented method describes a

process that generates HCI in situ, which then reacts with methyl acrylate.[8]

Experimental Protocol:

o Reaction Setup: In a 500 ml reaction flask equipped with a stirrer and under a water bath for

temperature control, add methyl acrylate (172.0g, 2 mol), anhydrous methanol (72.0g, 2.4

mol), 50 ml of methyl acetate (as a solvent), and 2.0g of hydroquinone (as a polymerization

inhibitor).[8]
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o Addition of Acetyl Chloride: Stir the mixture to ensure uniformity. Slowly add acetyl chloride
(172.7g, 2.2 mol) dropwise to the reaction mixture. The acetyl chloride reacts with methanol
to generate hydrogen chloride in situ.[8]

o Reaction: Continue to stir the mixture at 25°C for 12 hours.[8]

 Purification: After the reaction is complete, the resulting mixed solution containing Methyl 3-
chloropropionate is purified by distillation under normal or reduced pressure to yield the
final product.[8] This method has been reported to achieve a yield of 93.8% with a purity of
99.5%.[8]

Reactants

Methyl Acrylate

Hydroquinone

Process Products

-
[Methyl Acetate Wixing in Reaction FIas@—P(SIow Dropwise AdditiorD—P(Stirring at 25°C for 12HDistillatiorD——l>@ethyl 3-chloropropionate)
Anhydrous Methanol

Acetyl Chloride

Click to download full resolution via product page

Synthesis of Methyl 3-chloropropionate Workflow.
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Analysis by High-Performance Liquid Chromatography
(HPLC)

Methyl 3-chloropropionate can be analyzed using reverse-phase HPLC. The following is a
general protocol based on available information for similar compounds.[9]

Experimental Protocol:

Column: A Newcrom R1 reverse-phase HPLC column is suitable for this analysis.[9]

» Mobile Phase: The mobile phase consists of a mixture of acetonitrile (MeCN), water, and an
acid modifier. For standard HPLC, phosphoric acid can be used. For Mass Spectrometry
(MS) compatible applications, formic acid should be substituted for phosphoric acid.[9]

o Sample Preparation: Dissolve a known amount of Methyl 3-chloropropionate in the mobile
phase to prepare a stock solution. Create a series of dilutions to generate a calibration
curve.

 Injection: Inject a defined volume of the sample onto the HPLC system.

» Detection: Monitor the elution of the compound using a suitable detector, such as a UV
detector.

o Quantification: The concentration of Methyl 3-chloropropionate in a sample can be
determined by comparing its peak area to the calibration curve generated from the
standards.
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General HPLC Analysis Workflow.

Application as an Extraction Solvent

Methyl 3-chloropropionate has been identified as a promising "green" alternative to traditional
extraction solvents like hexane.[2] It can be employed in liquid-liquid extraction to isolate
organic compounds from aqueous matrices.

General Protocol for Liquid-Liquid Extraction:

o Sample Preparation: Prepare the aqueous sample containing the analyte of interest.
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Solvent Addition: In a separatory funnel, add a specific volume of Methyl 3-
chloropropionate to the agueous sample.

Extraction: Shake the separatory funnel vigorously for a set period to facilitate the
partitioning of the analyte from the aqueous phase to the organic phase (Methyl 3-
chloropropionate).

Phase Separation: Allow the two phases to separate. The denser Methyl 3-
chloropropionate layer will be the bottom layer.

Collection: Carefully drain the organic layer containing the extracted analyte.

Further Analysis: The collected organic phase can then be concentrated and analyzed using
techniques such as GC-MS or HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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